1-(difluoromethyl)-3-iodo-1H-indazole
Overview
Description
“1-(difluoromethyl)-3-iodo-1H-indazole” is a chemical compound that belongs to the class of indazoles. Indazoles are organic compounds featuring a pyrazole ring fused to a benzene ring . The difluoromethyl group (-CF2H) is a chemically inert lipophilic group that helps pharmaceuticals and agrochemicals reach their intended targets .
Synthesis Analysis
The synthesis of “1-(difluoromethyl)-3-iodo-1H-indazole” likely involves difluoromethylation processes based on X–CF2H bond formation . The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode . Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(difluoromethyl)-3-iodo-1H-indazole involves the introduction of a difluoromethyl group and an iodine atom onto an indazole ring.", "Starting Materials": [ "2-cyanophenylhydrazine", "difluoromethyl bromide", "sodium iodide", "copper(I) iodide", "potassium carbonate", "acetonitrile", "dimethylformamide", "triethylamine", "hydrogen peroxide" ], "Reaction": [ "The synthesis begins with the reaction of 2-cyanophenylhydrazine with difluoromethyl bromide in the presence of potassium carbonate and acetonitrile to form 1-(difluoromethyl)-2-cyanophenylhydrazine.", "Next, the 1-(difluoromethyl)-2-cyanophenylhydrazine is reacted with sodium iodide and copper(I) iodide in dimethylformamide and triethylamine to form 1-(difluoromethyl)-3-iodo-1H-indazole.", "Finally, the product is purified and the difluoromethyl group is oxidized to a carboxylic acid using hydrogen peroxide." ] } | |
CAS RN |
1220572-58-6 |
Molecular Formula |
C8H5F2IN2 |
Molecular Weight |
294 |
Purity |
95 |
Origin of Product |
United States |
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